Cas no 84131-91-9 (Butanoic acid,2-methyl-, 1,1'-anhydride, (2S,2'S)-)

• Product Name: Butanoic acid,2-methyl-, 1,1'-anhydride, (2S,2'S)-
• CAS No: 84131-91-9
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 707073
• PubChem ID: 24861587
• Update Time: 2024-10-26

Butanoic acid,2-methyl-, 1,1'-anhydride, (2S,2'S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-methyl-, 1,1'-anhydride, (2S,2'S)-
• (S)-(+)-2-Methylbutyric anhydride
• Butanoic acid, 2-methyl-, anhydride, (2S,2′S)- (9CI)
• Butanoic acid, 2-methyl-, anhydride, [S-(R*,R*)]- (ZCI)
• (+)-(S)-2-Ethylpropionic anhydride
• (+)-2-Ethylpropionic anhydride
• (S)-2-Ethylpropionic anhydride
• (S)-2-Methylbutanoic anhydride
• (S)-2-Methylbutyric anhydride
• AKOS015913586
• DTXSID40453399
• SCHEMBL614185
• [(2S)-2-methylbutanoyl] (2S)-2-methylbutanoate
• DB-075999
• 84131-91-9
• (S)-(+)-2-Methylbutyric anhydride, 95%
• MFCD00075419

• MDL： MFCD00075419
• Inchi： 1S/C10H18O3/c1-5-7(3)9(11)13-10(12)8(4)6-2/h7-8H,5-6H2,1-4H3/t7-,8-/m0/s1
• InChI Key： WRTPVONNQPWNRH-YUMQZZPRSA-N
• SMILES： C(=O)([C@@H](C)CC)OC(=O)[C@@H](C)CC

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.934 g/mL at 25 °C(lit.)
• Boiling Point: 60 °C/0.2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.418(lit.)
• PSA: 43.37000
• LogP: 2.14840
• Optical Activity: [α]20/D +35°, neat
• Solubility: Not determined

Butanoic acid,2-methyl-, 1,1'-anhydride, (2S,2'S)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives